![molecular formula C8H4F3N3 B3347020 6-(Trifluoromethyl)pyrido[2,3-b]pyrazine CAS No. 1260880-15-6](/img/structure/B3347020.png)
6-(Trifluoromethyl)pyrido[2,3-b]pyrazine
Overview
Description
6-(Trifluoromethyl)pyrido[2,3-b]pyrazine is a chemical compound with the molecular formula C8H4F3N3 . It is a member of the pyrido[2,3-b]pyrazine family, which has been studied for its potential applications in the field of organic light-emitting diodes (OLEDs) . The compound exhibits a wide range of emissions spanning the entire visible region from blue to red .
Synthesis Analysis
The synthesis of 6-(Trifluoromethyl)pyrido[2,3-b]pyrazine involves the design and creation of a new tailor-made fluorescent core . This process involves systematically fine-tuning the band gap of the molecule . The synthesis of novel pyrido[2,3-b]pyrazin based heterocyclic compounds has also been reported .Molecular Structure Analysis
The molecular structure of 6-(Trifluoromethyl)pyrido[2,3-b]pyrazine is simple, which is a crucial factor for cost-effective multicolor display applications . The chemical structures of related heterocyclic compounds have been ascertained by spectral techniques such as NMR and FT-IR .Mechanism of Action
The mechanism of action of 6-(Trifluoromethyl)pyrido[2,3-b]pyrazine is related to its photoluminescence properties. By reasonable choice of donor units, two thermally activated delayed fluorescence (TADF) molecules are obtained, and the resulting OLEDs exhibit a yellow emission and an orange emission .
Future Directions
The future directions for the research and application of 6-(Trifluoromethyl)pyrido[2,3-b]pyrazine could involve its use in cost-effective multicolor display applications, given its high photoluminescence quantum efficiency (PLQY) and simple molecular structure . Further studies could also explore its potential in electrochemical sensing of DNA, in vitro antioxidant, and antiurease activity .
properties
IUPAC Name |
6-(trifluoromethyl)pyrido[2,3-b]pyrazine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4F3N3/c9-8(10,11)6-2-1-5-7(14-6)13-4-3-12-5/h1-4H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MGNPLXDJWIPFCU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC2=NC=CN=C21)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4F3N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00857591 |
Source
|
| Record name | 6-(Trifluoromethyl)pyrido[2,3-b]pyrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00857591 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1260880-15-6 |
Source
|
| Record name | 6-(Trifluoromethyl)pyrido[2,3-b]pyrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00857591 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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